Cas no 1155997-73-1 (4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol-2-amine)

• Product Name: 4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol-2-amine
• CAS No: 1155997-73-1
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 5186467
• PubChem ID: 43431840
• Update Time: 2025-10-29

4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(2-methyl-benzyl)-thiazol-2-ylamine
• 2-Thiazolamine, 4-methyl-5-[(2-methylphenyl)methyl]-
• 4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol-2-amine

• Inchi： 1S/C12H14N2S/c1-8-5-3-4-6-10(8)7-11-9(2)14-12(13)15-11/h3-6H,7H2,1-2H3,(H2,13,14)
• InChI Key： FYWUMXUTQKGQTR-UHFFFAOYSA-N
• SMILES： S1C(CC2=CC=CC=C2C)=C(C)N=C1N

Additional information on 4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol-2-amine

4-Methyl-5-(2-Methylphenyl)methyl-1,3-Thiazol-2-Amine: A Comprehensive Overview

4-Methyl-5-(2-Methylphenyl)methyl-1,3-thiazol-2-amine (CAS No. 1155997-73-1) is a fascinating compound with a unique structure and diverse applications in the field of organic chemistry. This compound belongs to the class of thiazole derivatives, which have gained significant attention due to their versatile properties and potential in various industries.

The molecular structure of 4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol-2-amine is characterized by a thiazole ring system, which consists of a five-membered ring containing sulfur and nitrogen atoms. The substituents on the ring include a methyl group at position 4 and a (2-methylphenyl)methyl group at position 5, along with an amine group at position 2. This arrangement imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of thiazole derivatives in the development of new materials, pharmaceuticals, and agrochemicals. For instance, researchers have explored the use of 4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol-2-amine as a building block for synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties. These findings underscore the importance of this compound in advancing modern drug discovery efforts.

In terms of synthesis, 4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol-2-amine can be prepared through various routes, including condensation reactions involving appropriate thioamides and aldehydes or ketones. The choice of synthetic method depends on the desired purity, yield, and scalability of the process. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses of this compound.

The physical properties of 4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol-2-amine include a melting point of approximately 180°C and a solubility profile that makes it suitable for use in both polar and non-polar solvents. These properties are crucial for its application in diverse chemical processes, ranging from polymer chemistry to catalysis.

One of the most promising areas for 4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol-2-amine is its role in material science. Researchers have investigated its ability to act as a precursor for advanced materials such as conductive polymers and metalorganic frameworks (MOFs). These materials hold great potential for applications in energy storage, sensing technologies, and environmental remediation.

Furthermore, recent studies have explored the use of thiazole derivatives, including 4-methyl-5-(2-methylphenyl)methyl-1,3-thiazol--amine, in catalytic processes. For example, this compound has been employed as a ligand in transition metal-catalyzed reactions, demonstrating high efficiency in promoting various organic transformations such as cross-couplings and cycloadditions.

In conclusion,4-Mehtyl--(methylene)thiazole amine is a multifaceted compound with immense potential across multiple disciplines within chemistry. Its unique structure enables it to serve as a valuable building block for synthesizing advanced materials and bioactive compounds while its physical properties make it suitable for diverse chemical applications.